Cas no 890652-02-5 (5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde)

• Product name: 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
• CAS No: 890652-02-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD02855988
• CID: 842286
• PubChem ID: 1149978

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
• 5-methyl-1-propylpyrazole-4-carbaldehyde
• 5-Methyl-1-propyl-1H-pyrazole-4-carboxaldehyde (ACI)
• MFCD02855988
• CS-0067978
• ALBB-028890
• 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• 890652-02-5
• DB-028136
• ZB1458
• Z826536304
• SCHEMBL4919420
• DTXSID20360759
• BBL040019
• STK349734
• EN300-155210
• 1H-pyrazole-4-carboxaldehyde, 5-methyl-1-propyl-
• AKOS000310514
• D97475
• PS-4015
• J-517741

• MDL： MFCD02855988
• Inchi： 1S/C8H12N2O/c1-3-4-10-7(2)8(6-11)5-9-10/h5-6H,3-4H2,1-2H3
• InChI Key： AUAXPAUSORRXAT-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CCC)N=C1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 258.3±20.0℃ (760 Torr)
• Flash Point: 110.0±21.8℃
• Refractive Index: 1.529
• PSA: 34.89000
• LogP: 1.41400

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes